![molecular formula C17H18N2O3 B240771 N-[3-(aminocarbonyl)phenyl]-3-isopropoxybenzamide](/img/structure/B240771.png)
N-[3-(aminocarbonyl)phenyl]-3-isopropoxybenzamide
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Overview
Description
N-[3-(aminocarbonyl)phenyl]-3-isopropoxybenzamide (abbreviated as APB) is a chemical compound that has gained significant interest in scientific research due to its potential use in various fields. APB is a benzamide derivative that has been synthesized using various methods, and its mechanism of action has been studied extensively.
Mechanism of Action
N-[3-(aminocarbonyl)phenyl]-3-isopropoxybenzamide acts as a modulator of various neurotransmitters and receptors, including the dopamine D1 receptor and the GABA receptor. It has been shown to inhibit the fatty acid amide hydrolase enzyme, which results in an increase in the levels of endocannabinoids. This compound has also been shown to have an effect on the release of neurotransmitters, including dopamine and acetylcholine.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including an increase in the levels of endocannabinoids, an increase in dopamine release, and an increase in acetylcholine release. Additionally, this compound has been shown to have an effect on the GABA receptor, resulting in an increase in GABAergic transmission.
Advantages and Limitations for Lab Experiments
N-[3-(aminocarbonyl)phenyl]-3-isopropoxybenzamide has several advantages and limitations for lab experiments. One advantage is that it has been shown to be a potent modulator of various neurotransmitters and receptors, making it a useful tool in the study of the central nervous system. Another advantage is that it has been synthesized using various methods, making it readily available for use in experiments. However, one limitation is that this compound has not been extensively studied in vivo, making it difficult to determine its potential use as a therapeutic agent.
Future Directions
There are several future directions for the study of N-[3-(aminocarbonyl)phenyl]-3-isopropoxybenzamide. One direction is the investigation of its potential use as a therapeutic agent, particularly in the treatment of neurological disorders such as Parkinson's disease and schizophrenia. Another direction is the study of its effects on other neurotransmitters and receptors, including the serotonin receptor. Additionally, the development of more efficient synthesis methods for this compound could lead to its widespread use in scientific research.
Synthesis Methods
N-[3-(aminocarbonyl)phenyl]-3-isopropoxybenzamide can be synthesized using various methods, including the reaction of 3-isopropoxybenzoic acid with N-(3-aminophenyl) succinimide, followed by the reaction of the product with acetic anhydride. Another method involves the reaction of 3-isopropoxybenzoic acid with N-(3-aminophenyl) phthalimide, followed by the reaction of the product with hydrazine hydrate. Both methods yield this compound in good yields and purity.
Scientific Research Applications
N-[3-(aminocarbonyl)phenyl]-3-isopropoxybenzamide has been used in various scientific research studies due to its potential use in different fields. It has been used as a tool to study the mechanism of action of various neurotransmitters and receptors, including the dopamine D1 receptor. This compound has also been used as a modulator of the GABA receptor, which plays a crucial role in the central nervous system. Additionally, this compound has been used as an inhibitor of the fatty acid amide hydrolase enzyme, which is involved in the metabolism of endocannabinoids.
properties
Molecular Formula |
C17H18N2O3 |
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Molecular Weight |
298.34 g/mol |
IUPAC Name |
3-[(3-propan-2-yloxybenzoyl)amino]benzamide |
InChI |
InChI=1S/C17H18N2O3/c1-11(2)22-15-8-4-6-13(10-15)17(21)19-14-7-3-5-12(9-14)16(18)20/h3-11H,1-2H3,(H2,18,20)(H,19,21) |
InChI Key |
FQUBEWKSGWJKSS-UHFFFAOYSA-N |
SMILES |
CC(C)OC1=CC=CC(=C1)C(=O)NC2=CC=CC(=C2)C(=O)N |
Canonical SMILES |
CC(C)OC1=CC=CC(=C1)C(=O)NC2=CC=CC(=C2)C(=O)N |
Origin of Product |
United States |
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